Cas no 2229539-88-0 ((5-propylthiophen-2-yl)methylhydrazine)

• Product Name: (5-propylthiophen-2-yl)methylhydrazine
• CAS No: 2229539-88-0
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 6276968
• PubChem ID: 165634800
• Update Time: 2025-05-19

(5-propylthiophen-2-yl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• (5-propylthiophen-2-yl)methylhydrazine
• [(5-propylthiophen-2-yl)methyl]hydrazine
• EN300-2001250
• 2229539-88-0

• Inchi： 1S/C8H14N2S/c1-2-3-7-4-5-8(11-7)6-10-9/h4-5,10H,2-3,6,9H2,1H3
• InChI Key： DTNRTDDKFLDONZ-UHFFFAOYSA-N
• SMILES： S1C(CNN)=CC=C1CCC

Computed Properties

• Exact Mass: 170.08776963g/mol
• Monoisotopic Mass: 170.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.3Ų

Additional information on (5-propylthiophen-2-yl)methylhydrazine

Research Brief on (5-propylthiophen-2-yl)methylhydrazine (CAS: 2229539-88-0) in Chemical Biology and Pharmaceutical Applications

The compound (5-propylthiophen-2-yl)methylhydrazine (CAS: 2229539-88-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations. The compound belongs to the class of thiophene derivatives, which are known for their diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory effects.

Recent studies have highlighted the role of (5-propylthiophen-2-yl)methylhydrazine as a promising scaffold for drug development. Its hydrazine moiety and thiophene ring system provide a versatile platform for chemical modifications, enabling the design of novel bioactive molecules. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.

In addition to its therapeutic potential, (5-propylthiophen-2-yl)methylhydrazine has been investigated for its role in chemical biology. Researchers have utilized this compound as a building block for the synthesis of fluorescent probes, which are instrumental in studying cellular processes. For instance, a recent study in *ACS Chemical Biology* reported the development of a fluorescent derivative of this compound that selectively binds to tumor cells, enabling real-time imaging of cancer progression in preclinical models.

The synthesis of (5-propylthiophen-2-yl)methylhydrazine has also been optimized in recent years. A 2022 publication in *Organic Letters* detailed a novel, high-yield synthetic route that minimizes byproducts and enhances scalability. This advancement is critical for facilitating large-scale production and further pharmacological evaluations. Furthermore, computational studies have provided insights into the compound's binding interactions with biological targets, aiding in the rational design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of (5-propylthiophen-2-yl)methylhydrazine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound and its derivatives to enhance their therapeutic efficacy and safety profiles.

In conclusion, (5-propylthiophen-2-yl)methylhydrazine (CAS: 2229539-88-0) represents a valuable chemical entity with broad applications in drug discovery and chemical biology. Continued research efforts are expected to unlock its full potential, paving the way for novel therapeutic interventions. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the pharmaceutical sciences.